Cas no 119198-88-8 (2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde)

2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde structure
119198-88-8 structure
Product Name:2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde
CAS No:119198-88-8
MF:C12H12O3
MW:204.221883773804
MDL:MFCD00981925
CID:1208892
PubChem ID:11735854
Update Time:2025-04-20

2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxaldehyde, 2,4,6-trimethyl-
    • 2,4,6-trimethylbenzene-1,3,5-tricarbaldehyde
    • 2,4,6-Trimethyl-1,3,5-benzenetricarbaldehyde
    • SY225737
    • CS-12825
    • CS-0170519
    • YSZC443
    • AKOS022647864
    • 2,4,6-Trimethyl-1,3,5-benzenetricarboxaldehyde
    • A907715
    • 2,4,6-trimethylbenzene-1,3,5-triformyl
    • DTXSID70471329
    • DB-148765
    • SCHEMBL12080026
    • AC1491
    • 119198-88-8
    • MFCD00981925
    • 2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde
    • MDL: MFCD00981925
    • Inchi: 1S/C12H12O3/c1-7-10(4-13)8(2)12(6-15)9(3)11(7)5-14/h4-6H,1-3H3
    • InChI Key: IBNLLMKGXOOWHH-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=C(C=O)C(C)=C(C=O)C=1C

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2
  • XLogP3: 1.4

2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde Pricemore >>

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